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Compound of Interest

Compound Name: Silicon tetraiodide

Cat. No.: B083131

For researchers, scientists, and professionals in drug development, the safe handling of
reactive chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the use of silicon tetraiodide (Sil4), a highly reactive and
moisture-sensitive compound. Adherence to these procedures is critical to ensure a safe
laboratory environment and the integrity of your research.

Essential Safety Information at a Glance

Silicon tetraiodide is a corrosive solid that is toxic if swallowed or in contact with skin.[1] It
causes severe skin burns and eye damage, and may cause an allergic skin reaction or
respiratory irritation.[1][2][3][4] This compound reacts violently with water, releasing hydrogen
iodide and potentially forming hydroiodic acid, which necessitates stringent moisture-free
handling conditions.[5][6][7][8]

Hazard Class GHS Pictograms Signal Word

Corrosive, Toxic DANGER

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling silicon
tetraiodide. The following table summarizes the required PPE.
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Body Part

Required PPE

Specifications & Best
Practices

Hands

Chemical Resistant Gloves

Neoprene or nitrile rubber
gloves are recommended.[5]
Always inspect gloves for

integrity before use.

Eyes/Face

Safety Goggles & Face Shield

Chemical goggles are
required.[5] A face shield
should be worn over goggles
for maximum protection.[5]
Contact lenses should not be

worn.[5]

Body

Protective Clothing

A lab coat or other suitable
protective clothing is
necessary to prevent skin

contact.[5]

A NIOSH-certified dust and

mist respirator (orange

Respiratory Respirator cartridge) is recommended
where inhalation exposure
may occur.[5]

Exposure Limits:
Substance Limit Organization
) 0.01 ppm (inhalable fraction
lodides TLV

and vapor)

Standard Operating Procedure for Handling Silicon

Tetraiodide

The following workflow outlines the standard procedure for the safe handling of silicon

tetraiodide in a laboratory setting.
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Standard Operating Procedure for Handling Silicon Tetraiodide

Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE

i

Prepare Inert Atmosphere Workspace
(Glovebox or Fume Hood)

Ensure moisture-free environment

Handling

Weigh Silicon Tetraiodide
in Inert Atmosphere

'

Transfer to Reaction Vessel

'

Conduct Experiment

Post-Experiment

Decontaminate Glassware & Equipment

'

Segregate & Label Waste

'

Doff PPE Correctly

:

Wash Hands Thoroughly
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Silicon Tetraiodide Spill Cleanup Workflow

Evacuate Immediate Area

i

Notify Lab Supervisor & EHS

'

Don Additional PPE if Safe

Do NOT use water

Contain Spill with Inert Absorbent Material
(e.g., sand, diatomaceous earth)

'

Carefully Sweep/Shovel into a Labeled,
Dry, Sealable Container

i

Decontaminate Spill Area

'

Dispose of Waste as Hazardous

Spill Secured

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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